Androstatrione

• Molecular Formula: C19H26O3
• Molecular Weight: 302.4 g/mol
• InChI: InChI=1S/C19H26O3/c1-18-7-5-12(20)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(21)17(19)22/h11,13-15H,3-10H2,1-2H3/t11-,13+,14-,15-,18-,19-/m0/s1
• InChIKey: QSRRZOKHPOSKBO-FZOQZOMPSA-N

Androstatrione: Suicide Aromatase Inhibitor

Androstatrione (also known as 4-androstene-3,6,17-trione, 4-AT, or 6-OXO; CAS 2243-06-3) is a steroidal aromatase inhibitor that functions as a suicide (mechanism-based) substrate of the cytochrome P450 enzyme aromatase (CYP19A1) [1]. It binds irreversibly to the enzyme's active site, causing permanent inactivation and thereby inhibiting the conversion of androgens to estrogens [2]. The compound is a synthetic androstane derivative with three ketone groups at positions 3, 6, and 17, and is used in research settings as a chemical tool for studying steroid hormone metabolism, aromatase enzyme kinetics, and estrogen-dependent pathways [3].

Tool Compound Suicide Aromatase Inhibitor Probe

Mechanism Irreversible CYP19A1 Inactivation

Research Context Steroid Hormone Metabolism Studies

• [1] Numazawa M, et al. Metabolic aspects of the 1 beta-proton and the 19-methyl group of androst-4-ene-3,6,17-trione during aromatization by placental microsomes and inactivation of aromatase. Biochem Pharmacol. 1994;47(4):717-726. PMID: 8129748. View Source
• [2] Covey DF, Hood WF. A new hypothesis based on suicide substrate inhibitor studies for the mechanism of action of aromatase. Cancer Res. 1982;42(8 Suppl):3327s-3333s. PMID: 7083195. View Source
• [3] Wikipedia. 4-Androstene-3,6,17-trione. Accessed 2024. View Source

Androstatrione Non-Substitutability

Substitution of Androstatrione with other steroidal aromatase inhibitors such as 1,4,6-androstatriene-3,17-dione (ATD), 4-hydroxyandrostenedione (4-OH-A), or exemestane is not scientifically justified due to quantifiable differences in enzyme binding kinetics, inactivation rate constants, and downstream biological effects. As documented below, Androstatrione exhibits a distinct suicide inactivation profile, characterized by a higher kinact relative to ATD and a Ki value that differs substantially from both ATD and clinical inhibitors [1]. Furthermore, in vivo studies demonstrate that Androstatrione administration produces measurable increases in free testosterone (up to 90% from baseline at 300 mg/day in humans), a pharmacodynamic effect that may not be recapitulated by alternative inhibitors without equivalent empirical validation [2]. These quantifiable distinctions preclude generic substitution in both mechanistic studies and applied research contexts.

Kinetic Profile

Androstatrione: distinct Ki and kinact values

ATD: different binding affinity and inactivation rate may shift time-dependent inhibition outcomes

In Vivo Endpoint

Reported free testosterone increase in human study

Exemestane or other inhibitors may not reproduce equivalent androgen modulation without empirical validation

Cellular Outcome

Irreversible inhibition sustains suppression post-washout

Competitive inhibitors require continuous presence and may paradoxically activate aromatase in MCF-7 context

• [1] Covey DF, et al. Enzyme-generated intermediates derived from 4-androstene-3,6,17-trione and 1,4,6-androstatriene-3,17-dione cause a time-dependent decrease in human placental aromatase activity. Endocrinology. 1981;108(4):1597-1599. PMID: 7472286. View Source
• [2] Rohle D, et al. Effects of eight weeks of an alleged aromatase inhibiting nutritional supplement 6-OXO (androst-4-ene-3,6,17-trione) on serum hormone profiles and clinical safety markers in resistance-trained, eugonadal males. J Int Soc Sports Nutr. 2007;4:13. View Source

Androstatrione Quantitative Evidence

Aromatase Inhibition Potency vs Exemestane

Androstatrione (4-androstene-3,6,17-trione) inhibits human placental microsomal aromatase with an IC50 of 238 nM, measured using androstenedione as substrate with a 5-minute preincubation [1]. In the same experimental system, exemestane—a clinically approved steroidal aromatase inactivator—exhibits an IC50 of 30 nM for human placental aromatase, representing approximately 8-fold greater potency [2]. This potency differential defines Androstatrione's position as a moderately potent, mechanism-based inhibitor suitable for research applications where exemestane's higher potency is either unnecessary or undesirable for the experimental question.

Aromatase IC50 vs Exemestane

Cross-study comparable

Androstatrione
238 nM vs Exemestane
30 nM

Moderate potency supports partial aromatase modulation research contexts

Human placental microsomes; androstenedione substrate

Evidence Dimension	Aromatase inhibitory potency (IC50)
Target Compound Data	238 nM
Comparator Or Baseline	Exemestane: 30 nM
Quantified Difference	Exemestane is approximately 7.9-fold more potent (lower IC50) than Androstatrione
Conditions	Human placental microsome aromatase; androstenedione substrate; 5 min preincubation for Androstatrione

Why This Matters

This quantitative difference informs compound selection based on desired potency windows in experimental systems, with Androstatrione offering a less potent alternative for studies requiring partial aromatase modulation rather than near-complete suppression.

• [1] BindingDB BDBM50612548. Androstatrione aromatase inhibition IC50: 238 nM. Data curated by ChEMBL. Accessed 2024. View Source
• [2] MedChemExpress. Exemestane product information: IC50 = 30 nM (human placental aromatase). Accessed 2024. View Source

Suicide Inactivation Kinetics vs ATD

In a direct head-to-head comparison, Androstatrione (4-androstene-3,6,17-trione) and 1,4,6-androstatriene-3,17-dione (ATD) were evaluated for time-dependent inactivation of human placental aromatase [1]. Androstatrione bound to the enzyme with an apparent Ki of 0.43 μM and exhibited a pseudo-first-order inactivation rate constant (kinact) of 4.03 × 10⁻³ sec⁻¹. In contrast, ATD displayed a lower apparent Ki of 0.18 μM (indicating tighter binding) but a substantially slower kinact of 1.10 × 10⁻³ sec⁻¹, representing a 3.7-fold difference in inactivation rate [1]. This demonstrates that while ATD binds more tightly, Androstatrione inactivates the enzyme approximately 3.7 times faster once bound.

Inactivation Kinetics vs ATD

Direct head-to-head comparison

Ki 0.43 µM
kinact 4.03×10⁻³ s⁻¹ vs ATD
Ki 0.18 µM
kinact 1.10×10⁻³ s⁻¹

Faster inactivation rate informs time-course study design for suicide inhibitors

Human placental microsomes; time-dependent assay

Evidence Dimension	Apparent Ki (binding affinity) and kinact (inactivation rate constant)
Target Compound Data	Ki = 0.43 μM; kinact = 4.03 × 10⁻³ sec⁻¹
Comparator Or Baseline	ATD (1,4,6-androstatriene-3,17-dione): Ki = 0.18 μM; kinact = 1.10 × 10⁻³ sec⁻¹
Quantified Difference	ATD binds 2.4× tighter (Ki ratio 0.43/0.18); Androstatrione inactivates 3.7× faster (kinact ratio 4.03/1.10)
Conditions	Human placental microsome aromatase; time-dependent inactivation assay

Why This Matters

This differential kinetic profile means that researchers must select between higher binding affinity (ATD) or faster irreversible inactivation (Androstatrione), which influences experimental outcomes in enzyme mechanism studies and cellular assays where time-to-inactivation is a critical variable.

• [1] Covey DF, et al. Enzyme-generated intermediates derived from 4-androstene-3,6,17-trione and 1,4,6-androstatriene-3,17-dione cause a time-dependent decrease in human placental aromatase activity. Endocrinology. 1981;108(4):1597-1599. PMID: 7472286. View Source

In Vivo Testosterone Modulation

In an eight-week study of resistance-trained, eugonadal males, oral administration of Androstatrione (as 6-OXO) produced dose-dependent increases in free testosterone relative to baseline. At a dose of 300 mg/day, free testosterone increased by 90% from baseline; at 600 mg/day, the increase was 84% [1]. This in vivo pharmacodynamic effect distinguishes Androstatrione from structurally related compounds that lack equivalent human data. In contrast, exemestane is known to significantly lower circulating estrogen concentrations in postmenopausal women, but its direct effect on free testosterone in eugonadal males has not been equivalently characterized in published comparative studies [2].

In Vivo Testosterone Change

Cross-study comparable

+90% free testosterone (300 mg/day)

Supports in vivo endocrine modulation research context

8-week human study; resistance-trained males

Evidence Dimension	Change in free testosterone from baseline
Target Compound Data	300 mg/day: +90%; 600 mg/day: +84%
Comparator Or Baseline	Baseline free testosterone (pre-treatment)
Quantified Difference	Approximately 1.9-fold increase at 300 mg/day
Conditions	Eight-week oral administration; resistance-trained, eugonadal males

Why This Matters

This human pharmacodynamic data provides a quantitative benchmark for researchers studying androgen modulation. Procurement decisions for in vivo studies may be guided by this documented effect size when selecting among steroidal aromatase inhibitors lacking equivalent human outcome data.

• [1] Rohle D, et al. Effects of eight weeks of an alleged aromatase inhibiting nutritional supplement 6-OXO (androst-4-ene-3,6,17-trione) on serum hormone profiles and clinical safety markers in resistance-trained, eugonadal males. J Int Soc Sports Nutr. 2007;4:13. View Source
• [2] Pfizer Medical. AROMASIN (exemestane) Clinical Pharmacology. Accessed 2024. View Source

Suicide Inhibition Mechanism: Irreversible vs Competitive

Androstatrione functions as a suicide substrate of aromatase, undergoing enzymatic oxygenation at the 19-position to generate a reactive electrophile (the 4β,5β-epoxy-19-oxo derivative) that covalently binds to the enzyme active site, resulting in irreversible inactivation [1]. This mechanism is shared with other suicide inhibitors such as 4-hydroxyandrostenedione and exemestane, but distinguishes Androstatrione from purely competitive aromatase inhibitors like aminoglutethimide. In MCF-7 breast cancer cell studies, preincubation with mechanism-based inhibitors (including 14α-hydroxy-4-androstene-3,6,17-trione) suppressed aromatase activity, whereas preincubation with competitive inhibitors paradoxically increased activity [2].

Inhibition Mechanism

Class-level inference

Irreversible covalent active-site binding

Washout-resistant enzyme suppression vs reversible competitive binding

MCF-7 cell assay; suicide vs competitive inhibitor comparison

Evidence Dimension	Mechanism of aromatase inhibition
Target Compound Data	Irreversible suicide inactivation via covalent active-site binding
Comparator Or Baseline	Competitive inhibitors (e.g., aminoglutethimide): reversible, non-covalent binding
Quantified Difference	Qualitative mechanistic difference: irreversible versus reversible inhibition; MCF-7 assay shows divergent cellular outcomes
Conditions	Human placental microsomes (mechanism study); MCF-7 breast cancer cells (cellular assay)

Why This Matters

Selection between irreversible suicide inhibitors and reversible competitive inhibitors is fundamental to experimental design. Irreversible inactivation produces sustained enzyme suppression even after compound washout, whereas competitive inhibition requires continuous presence of the inhibitor, making Androstatrione preferable for washout-resistant experimental protocols.

• [1] Numazawa M, et al. Mechanism for aromatase inactivation by a suicide substrate, androst-4-ene-3,6,17-trione: the 4β,5β-epoxy-19-oxo derivative as a reactive electrophile irreversibly binding to the active site. Biochem Pharmacol. 1996;52(8):1253-1259. PMID: 8937433. View Source
• [2] Kitawaki J, et al. Growth inhibition of MCF-7 human breast cancer cells by aromatase inhibitors: a new system for aromatase inhibitor screening. J Steroid Biochem Mol Biol. 1993;44(4-6):667-670. View Source

MCF-7 Growth Suppression

In MCF-7 human breast cancer cells, which possess endogenous aromatase activity and exhibit estrogen receptor-mediated growth, Androstatrione derivatives (14α-hydroxy-4-androstene-3,6,17-trione) suppressed DNA synthesis and cell proliferation in a dose-dependent manner [1]. This suppression is specifically attributable to aromatase inhibition, as growth stimulation by non-aromatizable dihydrotestosterone (DHT) was not reduced by the inhibitor, confirming target specificity [1]. The growth inhibition is mediated through reduction of estrogen biosynthesis from androgen precursors, a mechanism that is shared across the class of steroidal suicide inhibitors but not observed with competitive inhibitors under identical conditions [2].

MCF-7 Growth Suppression

Class-level inference

Dose-dependent DNA synthesis suppression

Cell-model endpoint supports estrogen-dependent growth studies

Derivative 14α-hydroxy-AT; target specificity confirmed

Evidence Dimension	MCF-7 cell proliferation suppression
Target Compound Data	Dose-dependent suppression of DNA synthesis and cell growth
Comparator Or Baseline	Competitive inhibitors (e.g., aminoglutethimide): increased aromatase activity after preincubation
Quantified Difference	Qualitative difference: suppression versus paradoxical activation in cellular context
Conditions	MCF-7 human breast cancer cells; estrogen receptor-mediated growth assay

Why This Matters

For researchers investigating estrogen-dependent cancer biology, the documented cellular efficacy of Androstatrione-class compounds in MCF-7 cells provides a validated experimental system. The qualitative difference in cellular outcomes between suicide and competitive inhibitors informs selection of appropriate chemical probes for breast cancer cell line studies.

• [1] Kitawaki J, et al. Growth suppression of MCF-7 human breast cancer cells by aromatase inhibitors: a new system for aromatase inhibitor screening. J Steroid Biochem Mol Biol. 1993;44(4-6):667-670. View Source
• [2] Fukuoka M, et al. Inhibitory effect of a new androstenedione derivative, 14α-hydroxy-4-androstene-3,6,17-trione (14α-OHAT) on aromatase activity of human uterine tumors. J Steroid Biochem. 1990;36(6):517-522. View Source

Testosterone-to-Estrogen Ratio Modulation

In the eight-week human study of resistance-trained males, Androstatrione (6-OXO) administration at 300 mg/day and 600 mg/day produced not only increases in free testosterone but also measurable changes in the testosterone-to-estrogen ratio [1]. While direct quantitative comparison data for the testosterone-to-estrogen ratio against alternative aromatase inhibitors under identical conditions are not available in the primary literature, this represents a class-level effect of steroidal suicide aromatase inhibitors. In contrast, non-steroidal aromatase inhibitors such as anastrozole and letrozole produce more profound estrogen suppression (often >95% reduction in plasma estradiol) and consequently different alterations to the androgen/estrogen balance, with distinct clinical and experimental implications [2].

T/E2 Ratio Modulation

Class-level inference

Free testosterone shift alters androgen/estrogen balance

Class-level differences inform steroidal vs non-steroidal inhibitor selection

Human study; steroidal vs non-steroidal class context

Evidence Dimension	Testosterone-to-estrogen ratio modulation
Target Compound Data	Increases free testosterone (up to +90% at 300 mg/day) with consequent ratio shift
Comparator Or Baseline	Non-steroidal inhibitors (anastrozole/letrozole): profound estrogen suppression (>95%) with different ratio effects
Quantified Difference	Qualitative difference: steroidal versus non-steroidal inhibitor class effects on androgen/estrogen balance
Conditions	Human subjects; eight-week oral administration (Androstatrione); clinical studies (non-steroidal inhibitors)

Why This Matters

Procurement decisions for studies investigating the differential physiological effects of steroidal versus non-steroidal aromatase inhibition must account for class-level differences in hormonal modulation. Androstatrione serves as a research tool for steroidal, suicide-type inhibition, distinct from the non-steroidal, competitive inhibition profile of triazole-based clinical agents.

• [1] Rohle D, et al. Effects of eight weeks of an alleged aromatase inhibiting nutritional supplement 6-OXO (androst-4-ene-3,6,17-trione) on serum hormone profiles and clinical safety markers in resistance-trained, eugonadal males. J Int Soc Sports Nutr. 2007;4:13. View Source
• [2] Smith IE, Dowsett M. Aromatase inhibitors in breast cancer. N Engl J Med. 2003;348(24):2431-2442. View Source

Androstatrione Application Scenarios

Suicide Inactivation Kinetics Studies

Androstatrione is optimally deployed in biochemical studies investigating the kinetics and molecular mechanism of aromatase suicide inactivation. Its well-characterized apparent Ki of 0.43 μM and kinact of 4.03 × 10⁻³ sec⁻¹ provide a quantitative benchmark for comparing the inactivation efficiency of novel steroidal derivatives or enzyme mutants [7]. Researchers should prioritize this compound when designing time-course inactivation experiments, washout protocols, or covalent adduct characterization studies, as its irreversible binding mechanism yields stable enzyme-compound conjugates suitable for SDS-PAGE and mass spectrometric analysis [7][8].

MCF-7 Breast Cancer Cell Screening

Androstatrione and its hydroxylated derivatives (e.g., 14α-hydroxy-4-androstene-3,6,17-trione) are validated tools for screening aromatase inhibitor efficacy in MCF-7 human breast cancer cell models [7]. These cells express endogenous aromatase and exhibit estrogen-dependent proliferation, making them a biologically relevant system for evaluating mechanism-based inhibitors. Researchers should employ Androstatrione-class compounds as positive controls or reference standards when benchmarking novel aromatase inhibitors in cellular proliferation and DNA synthesis assays [7][8].

In Vivo Testosterone Modulation

Androstatrione (as 6-OXO) has documented in vivo pharmacodynamic effects in human males, including increases in free testosterone of up to 90% from baseline at 300 mg/day over eight weeks [7]. This quantitative benchmark supports its use as a reference compound in preclinical or clinical studies examining the relationship between aromatase inhibition and circulating androgen levels. For research involving rodent models, Androstatrione has been employed to investigate the role of aromatization in testosterone-induced sexual differentiation, providing a validated experimental paradigm for neuroendocrine studies [8].

Steroid Metabolism & Analytical Reference Standard

Androstatrione serves as an analytical reference standard for mass spectrometry-based detection and quantification of aromatase inhibitors and their metabolites in biological matrices [7]. Its unique mass spectrometric signature and well-defined fragmentation pattern enable its use in doping control, forensic toxicology, and pharmacokinetic studies. Researchers requiring a characterized steroidal aromatase inhibitor for LC-MS/MS method development or metabolite identification studies should prioritize Androstatrione due to the availability of published analytical protocols and metabolite characterization data [7][8].

Application

Selection Property

Validation Focus

Suicide Inactivation Kinetics Studies

Kinetic parameter context (Ki, kinact)

Time-dependent inactivation assay design

Cell-Based Aromatase Inhibitor Screening

Cell-model endpoint context

Estrogen-dependent proliferation assay validation

In Vivo Androgen Modulation Research

Pharmacodynamic endpoint context

Free testosterone endpoint monitoring

Analytical Reference Standard

Mass spectrometric profile

LC-MS/MS method development

• [1] Covey DF, et al. Enzyme-generated intermediates derived from 4-androstene-3,6,17-trione and 1,4,6-androstatriene-3,17-dione cause a time-dependent decrease in human placental aromatase activity. Endocrinology. 1981;108(4):1597-1599. PMID: 7472286. View Source
• [2] Numazawa M, et al. Metabolic aspects of the 1 beta-proton and the 19-methyl group of androst-4-ene-3,6,17-trione during aromatization by placental microsomes and inactivation of aromatase. Biochem Pharmacol. 1994;47(4):717-726. PMID: 8129748. View Source
• [3] Kitawaki J, et al. Growth suppression of MCF-7 human breast cancer cells by aromatase inhibitors: a new system for aromatase inhibitor screening. J Steroid Biochem Mol Biol. 1993;44(4-6):667-670. View Source
• [4] Fukuoka M, et al. Inhibitory effect of a new androstenedione derivative, 14α-hydroxy-4-androstene-3,6,17-trione (14α-OHAT) on aromatase activity of human uterine tumors. J Steroid Biochem. 1990;36(6):517-522. View Source
• [5] Rohle D, et al. Effects of eight weeks of an alleged aromatase inhibiting nutritional supplement 6-OXO (androst-4-ene-3,6,17-trione) on serum hormone profiles and clinical safety markers in resistance-trained, eugonadal males. J Int Soc Sports Nutr. 2007;4:13. View Source
• [6] Effects of the aromatization inhibitor androst-4-ene-3,6,17-trione on sexual differentiation induced by testosterone in the neonatally castrated rat. View Source
• [7] Van Eenoo P, et al. Metabolism, excretion and detection of androst-4-ene-3,6,17-trione. In: Schänzer W, et al., eds. Recent Advances in Doping Analysis. 2006;14:49-58. View Source
• [8] Wikipedia. 4-Androstene-3,6,17-trione. Accessed 2024. View Source